Cas no 138-60-3 (Chelidamic acid)

• Product Name: Chelidamic acid
• CAS No: 138-60-3
• MF: C₇H₅NO₅
• MW: 183.118302106857
• MDL: MFCD00066478
• CID: 36408
• PubChem ID: 24278338
• Update Time: 2025-04-18

Chelidamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-1,4-dihydropyridine-2,6-dicarboxylic acid
• 1,4-Dihydro-4-oxo-2,6-pyridinedicarboxylic acid hydrate
• 4-Hydroxypyridine-2,6-dicarboxylic acid hydrate
• Chelidamic aicd
• Chelidamic acid hydrate
• Chelidamic Acid
• 4-Hydroxypyridine-2,6-dicarboxylic acid
• 4-Oxo-1,4-dihydro-pyridine-2,6-dicarboxylic acid
• .HELIDAMIC AICD
• 1,4-dihydro-4-oxo-2,6-pyridinedicarboxylic acid
• 4-Hydroxypyridine-2,6-dicarboxylic Acid Monohydrate
• 4-oxo-1,4-dihydro-2,6-pyridinedicarboxylic acid
• 4-PYRIDONE-2,6-DICARBOXYLIC ACID
• Ammox-chelidonic acid
• Chelid
• Chelidamaic acid
• Chelidamic Acid Monohydrate
• Pd(OH)2
• 4-Hydroxy-pyridine-2,6-dicarboxylic acid
• Nsc3983
• AKOS 90653
• Chelidamic acid AldrichCPR
• Pd(OH)2/C20%
• chelidamic acid approx. 95%
• 2,6-Pyridinedicarboxylic acid, 1,4-dihydro-4-oxo-
• 4-HYDROXY-2,6-PYRIDINEDICARBOXYLIC ACID
• 1A59BH8SXE
• 4-oxo-1H-pyridine-2,6-dicarboxylic acid
• 1,4-Dihydro-4-oxopyridine-2,6-dicarboxylic acid
• 2,6-Pyridinedicarboxylic acid, 4-hydroxy-
• Chelidamic acid hydrate, 97%
• 4-oxohydropyridine-2,6-dicar
• Chelidamic acid, AldrichCPR
• NCGC00015270-03
• UNII-1A59BH8SXE
• 499-51-4
• SCHEMBL742928
• BDBM50229870
• SY246016
• NCGC00015270-01
• FT-0712040
• A18191
• HMS3260L18
• J-400830
• Q2667856
• HMS2439A21
• SR-01000075782-1
• CCG-204393
• 2, 1,4-dihydro-4-oxo-
• AKOS000279986
• NCGC00093748-01
• J-515530
• SMR000036248
• MFCD00066478
• SR-01000075782
• Helidaminic acid
• 4-hydroxypyridine-2,6-dicarboxylicacid
• 138-60-3
• LP00298
• EU-0100298
• NCGC00260983-01
• FT-0623584
• A827903
• MLS000042771
• chelidamic acid (4-hydroxypyridine-2,6-dicarboxylic acid)
• C0821
• Tox21_500298
• NCGC00015270-04
• DTXSID00160451
• CS-W017065
• AKOS003233475
• NCGC00015270-05
• NS00041610
• C 8011
• AC-907/25014159
• AMY13329
• 4-Oxo-1,4-dihydro-2,6-pyridinedicarboxylic acid #
• Z2900188067
• HY-W016349
• CHEMBL252909
• NCGC00015270-02
• XTLJJHGQACAZMS-UHFFFAOYSA-N
• SDCCGSBI-0050286.P002
• NCGC00093748-02
• Lopac0_000298
• EN300-95632
• BP-12395
• DS-1684
• EINECS 205-335-8
• NSC 3983
• NSC-3983
• CS-0166907
• Lopac-C-8011
• pyridine, 2,6-dicarboxy-4-hydroxy-
• 4-Chloro-alpha,alpha-diphenyl-benzenemethanol; (p-Chlorophenyl)diphenyl-methanol; 4-Chloro-alpha,alpha-diphenylbenzenemethanol; 4-Chlorophenyl)diphenylcarbinol; NSC 20739
• 2,6-Pyridinedicarboxylic acid, 1,4-dihydro-4-oxo-(8CI)(9CI)
• 2,6-Pyridinedicarboxylic acid, 1,4-dihydro-4-oxo-(8CI)
• DB-012857
• STL259705
• DB-082252
• BBL028110
• DTXCID5082942
• STK793046
• AG-205/04716036
• AG-690/09410046
• FC34364
• 205-335-8
• 4-Oxo-1,4-dihydro-2,6-pyridinedicarboxylic acid hydrate;4-Hydroxy-pyridine-2,6-dicarboxylic acid hydrate
• Chelidamic acid

• MDL： MFCD00066478
• Inchi： 1S/C7H5NO5/c9-3-1-4(6(10)11)8-5(2-3)7(12)13/h1-2H,(H,8,9)(H,10,11)(H,12,13)
• InChI Key： XTLJJHGQACAZMS-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)NC(C(=O)O)=C1

Computed Properties

• Exact Mass: 183.01700
• Monoisotopic Mass: 183.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.4
• Topological Polar Surface Area: 104

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.726
• Melting Point: 267 °C (dec.) (lit.)
• Boiling Point: 428.3°C at 760 mmHg
• Flash Point: 212.8℃
• PSA: 107.46000
• LogP: -0.22870

Chelidamic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates